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The accuracy of historical albedo reconstructions is paramount for their application in climate
studies. Validation is typically performed by comparing the reconstructed albedo values with
ground-based measurements from established networks. The following table summarizes the
performance of several key historical albedo products based on validation against in-situ data.
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Albedo Core Satellite
Product Sensor(s)

Temporal Spatial
Coverage Resolution

Key Findings
from
Validation
Studies

NOAA/AVHRR,
MetOp/AVHRR

GACA43

1979-2020 0.05° x 0.05°

Demonstrates
good stability
over its long time
series. Shows
comparable
accuracy to C3S
with a Root
Mean Square
Error (RMSE) of
approximately
0.03and a
smaller positive
bias of 0.012
when validated
against in-situ
measurements.

[1]

CLARA-A3 NOAA/AVHRR

1979—present 25 km x 25 km

Exhibits
significant noise
and larger
uncertainty in the
pre-2000s period
due to limited
observational
data.[1]
Validation
against in-situ
data shows the
highest RMSE
(~0.042) and
bias (0.02)
among the
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compared

products.[1]

NOAA/AVHRR,
SPOT-VGT,
C3S PROBA-V,
Sentinel-3
OLCI/SLSTR

1981—present

~1kmto 4 km

Shows
substantial
biases in the
earlier part of the
record due to
challenges in
sensor
intercalibration.
[1] The overall
accuracy is
comparable to
GACA43 with an
RMSE of about
0.03.[1]

Terra/MODIS,

MCD43 (MODIS)
Aqua/MODIS

2000—present

500 m

Generally
considered a
high-quality
product with the
lowest RMSE
(~0.023) and
minimal bias in
validation
studies.[1] Often
used as a
benchmark for
evaluating other

albedo products.

[2]

GLASS NOAA/AVHRR,
Terra/MODIS,

Aqua/MODIS

1981—present

1 km to 0.05°

Validation
against
FLUXNET data
has shown high
quality and

accuracy, making
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it suitable for
long-term
environmental

change studies.

[3]

Experimental Protocols for Validation

The validation of historical albedo reconstructions is a multi-step process that involves
comparing satellite-derived albedo with ground-based measurements. A generalized
experimental protocol is outlined below.

In-situ Data Acquisition and Processing

o Data Source: Ground-based measurements are primarily sourced from established networks
such as the Surface Radiation Budget Network (SURFRAD), FLUXNET, and the Baseline
Surface Radiation Network (BSRN).[1][4] These networks provide high-frequency
measurements of upward and downward shortwave radiation.

o Albedo Calculation: Surface albedo is calculated as the ratio of upwelling (reflected) to
downwelling (incoming) shortwave radiation.

o Temporal Matching: To compare with satellite products that have daily or multi-day temporal
resolutions, the high-frequency ground measurements are typically averaged over a specific
time window (e.g., around local solar noon) to be representative of the satellite overpass
time.[1]

o Data Filtering: Data are filtered to remove periods of cloud cover and snow, unless the study
specifically aims to validate albedo under these conditions.[1]

Satellite Albedo Product Acquisition

e The historical albedo reconstruction data is obtained from the respective data archives (e.g.,
NASA's Earth Observing System Data and Information System, Copernicus Climate Change
Service).

Spatio-temporal Collocation
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o Spatial Matching: The satellite pixel corresponding to the geographic location of the in-situ
measurement site is identified. A significant challenge in this step is the "point-to-pixel"
problem, where the small footprint of the ground instrument may not be representative of the
entire, much larger satellite pixel.[5]

o Temporal Matching: The satellite albedo data for the dates corresponding to the processed
In-situ measurements are extracted.

Performance Evaluation

 Statistical Metrics: The collocated satellite and in-situ albedo values are compared using
statistical metrics such as:

o Root Mean Square Error (RMSE): To quantify the overall magnitude of the error.

o Bias (Mean Bias Error): To determine if the satellite product systematically overestimates
or underestimates the albedo.

o Correlation Coefficient (R): To measure the linear relationship between the satellite and in-
situ data.

 Stratified Analysis: The analysis is often stratified by land cover type, season, and sensor to
understand the performance of the albedo product under different conditions.[1]

Visualization of Validation Workflow

The following diagrams illustrate the logical flow of the validation process for historical albedo
reconstructions.
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A generalized workflow for the validation of historical albedo reconstructions.
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Key data sources for the validation of historical albedo reconstructions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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